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Compound of Interest

Compound Name: Azido Myristic Acid

Cat. No.: B1215942

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Azido Myristic Acid, including operational and disposal plans to foster a secure
research environment.

Azido Myristic Acid is a valuable tool in biochemical research, particularly for the identification
and characterization of myristoylated proteins. However, as an organic azide, it requires
specific handling procedures to mitigate potential risks. This document outlines the necessary
personal protective equipment (PPE), safe handling protocols, and disposal methods to ensure
the well-being of laboratory personnel.

Hazard Identification and Properties

Azido Myristic Acid is classified as a substance that causes skin and serious eye irritation,
and may cause respiratory irritation.[1] Although not fully tested, as an organic azide, it should
be treated as potentially explosive and sensitive to heat, light, friction, and pressure.[1]
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Property Data Source
Chemical Name 14-Azido-tetradecanoic acid [1]
CAS Number 176108-61-5 [1]
Molecular Formula C14H27N302 [1]
Molecular Weight 269.38 g/mol [1]
Physical State Solid [2]
Appearance White [2]
Melting Point 50-57°C [2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling Azido Myristic Acid to prevent
exposure and injury.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves. For higher
concentrations or prolonged
handling, consider double
gloving or using Silver Shield®
gloves underneath nitrile

gloves.

Protects against skin irritation
and absorption. The use of
specialized gloves offers
enhanced protection against

potentially toxic substances.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Prevents eye irritation from

dust or splashes.

Skin and Body Protection

A lab coat must be worn.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Handle in a certified chemical

fume hood.

Prevents inhalation of dust
which can cause respiratory

irritation.

Additional Protection

A blast shield should be used
when working with neat
(undiluted) material or when

heating the substance.

Provides an extra layer of
protection against potential
explosive decomposition of the

organic azide.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational plan minimizes the risk of accidents and ensures the integrity

of the experiment.

e Preparation:

o Ensure a certified chemical fume hood is available and functioning correctly.

o Assemble all necessary equipment, including non-metal spatulas (e.g., plastic or ceramic)

to avoid the formation of explosive metal azides.

o Prepare a designated waste container for azide-containing materials. This container must

be made of a non-metallic material.
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o Set up a blast shield in front of the experimental apparatus within the fume hood.

e Handling and Use:

[e]

Don the appropriate PPE as outlined in the table above.
o Weigh and transfer Azido Myristic Acid within the fume hood using a non-metal spatula.
o Avoid generating dust.

o If making a solution, add the solid to the solvent slowly. Avoid using halogenated solvents
such as dichloromethane or chloroform.

o Do not mix with acidic solutions, as this can generate highly toxic and explosive hydrazoic
acid.

e Storage:
o Store Azido Myristic Acid in a cool, dry, and dark place, away from heat and light.
o Ensure the container is tightly sealed.

o Store separately from incompatible materials such as acids and oxidizing agents.

Disposal Plan: Managing Azido Myristic Acid Waste

Proper disposal is critical to prevent environmental contamination and accidental reactions.
o Waste Segregation:

o All waste containing Azido Myristic Acid (e.g., unused material, contaminated labware,
gloves) must be collected in a designated, clearly labeled, non-metallic hazardous waste
container.

o Do not mix azide waste with other chemical waste streams, especially acidic waste.

o Decontamination (Optional but Recommended):
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o For dilute solutions, chemical deactivation can be considered to convert the azide to a
more stable compound before disposal. This should only be performed by trained
personnel following a validated standard operating procedure.

» Final Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

o Never pour Azido Myristic Acid or its solutions down the drain.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety protocols for handling
Azido Myristic Acid.
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Safe Handling and Disposal of Azido Myristic Acid

Start: Plan Experiment

Assess Hazards:
- Skin/Eye lIrritant
- Potential Explosive (Organic Azide)

Select PPE:
- Nitrile Gloves
- Safety Goggles

- Lab Coat
- Fume Hood
- Blast Shield

Handling in Fume Hood:
- Use Non-Metal Spatula
- Avoid Dust
- No Acidic Solutions
- No Halogenated Solvents

Store Unused Material \Dispose of Contaminated Items

Waste Collection:
- Designated Non-Metallic Container
- Labeled 'Azide Waste'
- Segregated from Acids

Storage:
- Cool, Dry, Dark
- Tightly Sealed
- Away from Incompatibles

Disposal:
Experiment Complete - Contact EHS Office
- Do Not Drain Dispose

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Azido Myristic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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